Cas no 946201-30-5 (2-chloro-6-fluoro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide)

• Product Name: 2-chloro-6-fluoro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide
• CAS No: 946201-30-5
• MF: C₁₈H₂₀ClFN₄O₃S
• MW: 426.892805099487
• CID: 6043395
• PubChem ID: 25285123
• Update Time: 2025-06-08

2-chloro-6-fluoro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide
• AKOS024498738
• VU0636035-1
• 2-chloro-6-fluoro-N-(2-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide
• 946201-30-5
• 2-chloro-6-fluoro-N-(2-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)ethyl)benzamide
• F5110-0059

• Inchi： 1S/C18H20ClFN4O3S/c19-14-4-3-5-15(20)17(14)18(25)22-8-13-28(26,27)24-11-9-23(10-12-24)16-6-1-2-7-21-16/h1-7H,8-13H2,(H,22,25)
• InChI Key： KDJIURJOUKGGPD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NCCS(N1CCN(C2C=CC=CN=2)CC1)(=O)=O)=O)F

Computed Properties

• Exact Mass: 426.0928675g/mol
• Monoisotopic Mass: 426.0928675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91Ų

Additional information on 2-chloro-6-fluoro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide

Comprehensive Overview of 2-chloro-6-fluoro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide (CAS No. 946201-30-5)

2-chloro-6-fluoro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide (CAS No. 946201-30-5) is a synthetic organic compound with a complex molecular structure, featuring a benzamide core substituted with chloro and fluoro groups, linked to a piperazine-sulfonyl-ethyl moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted drug discovery and precision medicine. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its pharmacological properties.

The compound's unique sulfonamide-piperazine scaffold is a hotspot in modern drug design, particularly for central nervous system (CNS) disorders and anti-inflammatory applications. Its pyridinyl-piperazine fragment is reminiscent of ligands targeting serotonin or dopamine receptors, making it relevant to studies on neurodegenerative diseases like Alzheimer's or Parkinson's. Recent literature highlights its potential in cancer immunotherapy, as similar sulfonamide derivatives exhibit immune checkpoint modulation properties.

From a synthetic chemistry perspective, CAS No. 946201-30-5 exemplifies advanced heterocyclic coupling strategies. Its preparation typically involves multistep organic synthesis, including amide bond formation and sulfonylation reactions, topics frequently searched by synthetic chemists on platforms like Reaxys or SciFinder. The compound's logP and hydrogen bond acceptors/donors suggest moderate blood-brain barrier permeability, a key consideration in CNS drug development.

Analytical characterization of 2-chloro-6-fluoro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide employs techniques like HPLC-MS and NMR spectroscopy, with its chloro-fluoro aromatic system producing distinct ¹⁹F-NMR signals. These features are critical for quality control in pharmaceutical manufacturing, a trending topic in Industry 4.0 and AI-assisted analytical chemistry.

In computational studies, this compound serves as a valuable scaffold for molecular docking simulations against various protein targets. Its sulfonamide linker allows flexible binding modes, while the pyridine-piperazine group may participate in π-stacking interactions—a frequent search term among cheminformatics professionals. Recent machine learning approaches in drug repurposing have identified similar structures as potential candidates for rare disease treatment.

Environmental and metabolic stability studies of CAS No. 946201-30-5 are emerging topics, particularly regarding its sulfonamide biodegradation pathways. With growing interest in green chemistry, researchers are investigating enzymatic cleavage of its sulfonyl group—a subject gaining traction in biocatalysis forums and environmental toxicology databases.

The compound's patent landscape reveals applications in allosteric modulator development, especially for G protein-coupled receptors (GPCRs). This aligns with the pharmaceutical industry's focus on allosteric drug discovery, a trending topic in medicinal chemistry conferences and drug design publications. Its halogenated benzamide portion may contribute to ligand efficiency, a metric heavily discussed in fragment-based drug discovery circles.

Emerging high-throughput screening platforms have included derivatives of 2-chloro-6-fluoro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide in their libraries, particularly for orphan receptor targets. The compound's privileged structure characteristics make it a versatile building block in combinatorial chemistry, addressing current demands for diverse chemical space exploration in early-stage discovery.

From a formulation perspective, the compound's solubility profile and solid-state properties are critical parameters being optimized through crystal engineering approaches. Recent advances in co-crystallization techniques and amorphous solid dispersions could enhance its oral bioavailability—a persistent challenge for sulfonamide-containing drugs.

In conclusion, 2-chloro-6-fluoro-N-(2-{4-(pyridin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide represents a multifaceted research tool bridging medicinal chemistry, computational biology, and pharmaceutical development. Its structural features continue to inspire innovations across multiple therapeutic areas, reflecting the compound's enduring relevance in contemporary life sciences research.